Cas no 2148478-46-8 (2-[N-(2,2-dimethylpropyl)-2,2,2-trifluoroacetamido]acetic acid)

• Product Name: 2-[N-(2,2-dimethylpropyl)-2,2,2-trifluoroacetamido]acetic acid
• CAS No: 2148478-46-8
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 6122327
• PubChem ID: 165914553
• Update Time: 2025-10-29

2-[N-(2,2-dimethylpropyl)-2,2,2-trifluoroacetamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2148478-46-8
• 2-[N-(2,2-dimethylpropyl)-2,2,2-trifluoroacetamido]acetic acid
• EN300-4899545

• Inchi： 1S/C9H14F3NO3/c1-8(2,3)5-13(4-6(14)15)7(16)9(10,11)12/h4-5H2,1-3H3,(H,14,15)
• InChI Key： VWHJFJKNPVLPTR-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[N-(2,2-dimethylpropyl)-2,2,2-trifluoroacetamido]acetic acid

Introduction to 2-[N-(2,2-Dimethylpropyl)-2,2,2-Trifluoroacetamido]Acetic Acid (CAS No. 2148478-46-8)

The compound 2-[N-(2,2-Dimethylpropyl)-2,2,2-Trifluoroacetamido]Acetic Acid, identified by the CAS registry number 2148478-46-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an acetic acid backbone with a trifluoroacetamido group substituted at the alpha position. The trifluoroacetyl group is further modified with an N-(2,2-dimethylpropyl) substituent, which introduces steric and electronic effects that can influence its chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced stability and bioavailability. The presence of three fluorine atoms in the trifluoroacetamido group makes this compound particularly interesting for researchers exploring fluorinated drugs. Fluorine substitution can significantly alter the physicochemical properties of a molecule, often leading to improved pharmacokinetics and reduced toxicity. This makes 2-[N-(2,2-Dimethylpropyl)-2,2,2-Trifluoroacetamido]Acetic Acid a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trifluoroacetyl chloride intermediate. This intermediate is then subjected to nucleophilic acylation with an appropriate amine derivative to form the acetamide moiety. Finally, the acetic acid group is introduced through hydrolysis or other suitable methods. The stereochemistry and regioselectivity of these reactions are critical factors that influence the overall yield and purity of the final product.

In terms of biological activity, this compound has shown potential as a modulator of certain enzyme activities. For instance, recent research has demonstrated its ability to inhibit specific proteases involved in inflammatory pathways. This suggests that it could be developed into a therapeutic agent for treating conditions such as arthritis or other inflammatory diseases. Additionally, its structure lends itself well to further functionalization, allowing researchers to explore its potential as a scaffold for more complex drug molecules.

The stability and solubility of 2-[N-(2,2-Dimethylpropyl)-2,2,2-Trifluoroacetamido]Acetic Acid are key considerations for its practical applications. Studies have shown that the compound exhibits good thermal stability under standard laboratory conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Research indicates that under aerobic conditions, the compound undergoes hydrolytic cleavage of the amide bond, leading to the formation of simpler byproducts. These byproducts are expected to be less toxic and more readily biodegradable compared to the parent compound.

In conclusion, 2-[N-(((((((((((((((((